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Compound of Interest

Compound Name: Tris(isopropenyloxy)vinylsilane

Cat. No.: B092359

Essential Safety and Handling Guide for
Tris(isopropenyloxy)vinylsilane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tris(isopropenyloxy)vinylsilane in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Hazard Summary

Tris(isopropenyloxy)vinylsilane is a combustible liquid that may cause skin, eye, and
respiratory irritation.[1][2][3] It is crucial to handle this chemical with care in a well-ventilated
area, utilizing appropriate personal protective equipment.[4][5][6]

Personal Protective Equipment (PPE) Requirements

The following table summarizes the necessary PPE for handling
Tris(isopropenyloxy)vinylsilane, categorized by the level of protection required for different
laboratory procedures.
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PPE Component Specification Purpose

Chemical splash goggles or
safety glasses meeting ANSI
) Z87.1 standard.[7] A face Protects eyes from splashes
Eye Protection ) ]
shield may be required for and vapors.[4]
large quantities or splash

hazards.[7][8]

Chemical-resistant gloves

(e.g., nitrile, neoprene).[7] )
) Prevents skin contact and
Hand Protection Inspect gloves before each )
) absorption.[4]
use and replace if

contaminated.

] ] Protects against splashes and
Body Protection Flame-resistant lab coat.[7] o
potential fire hazards.

Use in a well-ventilated area

such as a chemical fume hood. o ) ]
) ) o Minimizes inhalation of harmful
Respiratory Protection [4] If ventilation is inadequate,
) vapors.[4]
a NIOSH-approved respirator

is required.[4][7]

Operational Procedures for Safe Handling

Adherence to the following step-by-step procedures is mandatory to ensure the safe handling
of Tris(isopropenyloxy)vinylsilane.

1. Preparation and Engineering Controls:

e Ensure a calibrated and certified chemical fume hood is operational.
o Clear the workspace of any unnecessary equipment or chemicals.

o Keep away from heat, sparks, open flames, and hot surfaces.[1][9]

e Have an appropriate fire extinguisher (dry sand, dry chemical, or alcohol-resistant foam)
readily accessible.[1][9]
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» An emergency eyewash station and safety shower must be accessible.
2. Donning Personal Protective Equipment (PPE):

» Before entering the designated handling area, don all required PPE as specified in the table
above.

» Ensure gloves are properly fitted and have no visible signs of degradation.

3. Chemical Handling:

e Ground and bond the container and receiving equipment to prevent static discharge.[10]
e Use only non-sparking tools.[10][11]

o Slowly and carefully transfer the chemical to avoid splashing.

o Keep the container tightly closed when not in use.[10]

4. Post-Handling and Decontamination:

e Wipe down the work surface with an appropriate solvent to decontaminate.

o Properly remove and dispose of contaminated gloves.

e Wash hands thoroughly with soap and water after handling.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

o Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty
of water for at least 15 minutes. Seek medical attention if irritation develops.[10]

¢ Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[10]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10]

o Spill: Evacuate the area. Remove all sources of ignition.[10] Use absorbent material to clean
up the spill and place it in a sealed container for disposal. Ensure adequate ventilation.

e Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1][9]

Disposal Plan

All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,
must be disposed of as hazardous waste.

o Collect all waste in a clearly labeled, sealed, and compatible container.

» Dispose of the contents and container in accordance with all local, state, and federal
regulations at an approved waste disposal plant.[1]

Workflow for Handling
Tris(isopropenyloxy)vinylsilane
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Caption: Workflow for the safe handling of Tris(isopropenyloxy)vinylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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